Cas no 56424-81-8 (2-(carbamoylmethoxy)benzoic Acid)

• Product Name: 2-(carbamoylmethoxy)benzoic Acid
• CAS No: 56424-81-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD04508187
• CID: 1602328
• PubChem ID: 967324
• Update Time: 2025-10-11

2-(carbamoylmethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-2-oxoethoxy)benzoic acid
• 2-(carbamoylmethoxy)benzoic Acid

• MDL： MFCD04508187
• Inchi： 1S/C9H9NO4/c10-8(11)5-14-7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H2,10,11)(H,12,13)
• InChI Key： UKHQVRKUAZGYQM-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 195.05317

Experimental Properties

• PSA: 89.62

Additional information on 2-(carbamoylmethoxy)benzoic Acid

Exploring the Potential of 2-(Carbamoylmethoxy)Benzoic Acid (CAS No. 56424-81-8): A Comprehensive Overview

The compound 2-(carbamoylmethoxy)benzoic acid, identified by the CAS registry number 56424-81-8, has garnered significant attention in recent years due to its versatile chemical properties and potential applications in various fields. This benzoic acid derivative, characterized by its unique structure featuring a carbamoylmethoxy group attached to the benzene ring, exhibits a range of interesting chemical behaviors that make it a valuable compound for research and development.

Recent studies have highlighted the importance of 2-(carbamoylmethoxy)benzoic acid in the realm of pharmaceutical chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel drug candidates. The compound's ability to undergo various functional group transformations has made it an attractive starting material for medicinal chemists aiming to design drugs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-(carbamoylmethoxy)benzoic acid has also found relevance in materials science. Its structure lends itself well to the synthesis of advanced materials, such as functional polymers and hybrid organic-inorganic composites. Recent advancements in this area have demonstrated the compound's potential in creating materials with enhanced mechanical properties and thermal stability, opening new avenues for its use in industrial applications.

The environmental impact of 2-(carbamoylmethoxy)benzoic acid has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled conditions. These results are particularly encouraging for industries seeking eco-friendly alternatives for their chemical processes.

From a synthetic chemistry perspective, the preparation of 2-(carbamoylmethoxy)benzoic acid involves a series of well-established reactions, including nucleophilic substitution and condensation processes. The development of efficient and scalable synthetic routes has been a focus of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

In conclusion, 2-(carbamoylmethoxy)benzoic acid, with its CAS number 56424-81-8, stands out as a multifaceted compound with promising applications across diverse disciplines. Its chemical versatility, combined with recent research advancements, positions it as a key player in future innovations within pharmaceuticals, materials science, and environmental chemistry.